Cas no 2379918-61-1 (Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate
• CAS No: 2379918-61-1
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5165093
• Update Time: 2026-03-04

Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate

• Inchi： 1S/C11H8F3NO2S/c1-17-10(16)9-8(15)7-5(11(12,13)14)3-2-4-6(7)18-9/h2-4H,15H2,1H3
• InChI Key： PQEADUXRKMYYBT-UHFFFAOYSA-N
• SMILES： C12=CC=CC(C(F)(F)F)=C1C(N)=C(C(OC)=O)S2

Additional information on Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS: 2379918-61-1)

Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS: 2379918-61-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most significant advancements in the study of Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate is its role in the synthesis of small molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The researchers utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with the trifluoromethyl group playing a critical role in enhancing binding affinity.

In addition to its applications in oncology, Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that this compound can modulate the activity of key inflammatory pathways, such as NF-κB and MAPK, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The study employed a combination of cell-based assays and molecular docking simulations to elucidate the mechanism of action.

The synthesis of Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate has also seen notable improvements. A 2022 patent application (WO2022156789) described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is particularly important for scaling up production for preclinical and clinical studies. The patent highlights the use of environmentally friendly solvents and catalysts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent work published in ACS Medicinal Chemistry Letters has begun to tackle these challenges by systematically modifying the core structure and evaluating the resulting compounds in pharmacokinetic and toxicity assays.

In conclusion, Methyl 3-amino-4-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS: 2379918-61-1) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its versatility and potential in drug discovery. Ongoing studies are expected to further refine its applications and overcome existing limitations, paving the way for the development of next-generation therapeutics.